Cas no 667435-56-5 (5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid)

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid structure
667435-56-5 structure
Product Name:5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid
CAS No:667435-56-5
MF:C13H12O2S
MW:232.298182487488
MDL:MFCD03419886
CID:877453
PubChem ID:3853827
Update Time:2025-04-19

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-(p-tolyl)thiophene-3-carboxylic acid
    • 3-thiophenecarboxylic acid, 5-methyl-4-(4-methylphenyl)-
    • 5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic acid
    • MFCD03419886
    • 667435-56-5
    • 5-Methyl-4-(p-tolyl)thiophene-3-carboxylicacid
    • AKOS003311834
    • DTXSID60397367
    • CS-0317386
    • LS-01099
    • ALBB-000931
    • 5-METHYL-4-(4-METHYLPHENYL)THIOPHENE-3-CARBOXYLICACID
    • STK441371
    • 5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid
    • MDL: MFCD03419886
    • Inchi: 1S/C13H12O2S/c1-8-3-5-10(6-4-8)12-9(2)16-7-11(12)13(14)15/h3-7H,1-2H3,(H,14,15)
    • InChI Key: PWCLBHGVPMVQSW-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C(=C1C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 232.05586
  • Monoisotopic Mass: 232.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.227
  • Melting Point: N/A℃
  • Boiling Point: 320°C at 760 mmHg
  • Flash Point: 147.3°C
  • Refractive Index: 1.612
  • PSA: 37.3
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid Security Information

5-Methyl-4-(4-methylphenyl)thiophene-3-carboxylic Acid Pricemore >>

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